N-(4-Amino-2-methylphenyl)-2-(2,4-dimethylphenoxy)acetamide

• IUPAC Name: N-(4-amino-2-methylphenyl)-2-(2,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C17H20N2O2/c1-11-4-7-16(13(3)8-11)21-10-17(20)19-15-6-5-14(18)9-12(15)2/h4-9H,10,18H2,1-3H3,(H,19,20)
• InChI Key: NKXUBJAAHGJLGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=C(C=C(C=C2)N)C)C
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

N-(4-Amino-2-methylphenyl)-2-(2,4-dimethylphenoxy)acetamide (AMDP) is an organic compound that has been studied for its potential applications in the field of scientific research. This compound has a variety of uses, ranging from being used as a synthetic intermediate in organic synthesis to being used as a biochemical and physiological agent. AMDP has been studied for its potential applications in drug development, chemical synthesis, and biotechnology.

Scientific Research Applications

Potential Pesticide Applications

N-derivatives of phenoxyacetamide compounds, which include structures similar to N-(4-Amino-2-methylphenyl)-2-(2,4-dimethylphenoxy)acetamide, have been characterized by X-ray powder diffraction and identified as potential pesticides (Olszewska, Tarasiuk, & Pikus, 2011).

Anticonvulsant Activity

Trans- and cis-2-(2,6-dimethylphenoxy)-N-(2-hydroxycyclohexyl)acetamides and their amine analogs, related to the compound , have been synthesized and investigated for anticonvulsant activity. Some of these compounds have shown effectiveness in controlling seizures (Pękala, Waszkielewicz, Szneler, Walczak, & Marona, 2011).

Dye Intermediate Market

Research on compounds structurally related to N-(4-Amino-2-methylphenyl)-2-(2,4-dimethylphenoxy)acetamide revealed misidentifications in the dye intermediate market, leading to the discovery of new molecules (Drabina et al., 2009).

Anticancer Drug Synthesis

A study focused on the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, which is structurally similar to the compound , for potential use as an anticancer drug. Molecular docking analysis targeted the VEGFr receptor (Sharma et al., 2018).

Microwave Irradiation Synthesis

N-(4-Methylphenyl) acetamide, related to the compound , was used in a process involving acylation and cyclization under microwave irradiation to create 2,6-dimethyl-3-aryl-4(1H)-quinolones (Liu Chang-chu, 2014).

Radiosynthesis for Herbicides and Safeners

A study on the radiosynthesis of chloroacetanilide herbicides and dichloroacetamide safeners, including compounds structurally related to N-(4-Amino-2-methylphenyl)-2-(2,4-dimethylphenoxy)acetamide, was conducted to understand their metabolism and mode of action (Latli & Casida, 1995).

Crystallography and Molecular Conformation

The molecular conformation and crystallography of N-(2,6-Dimethylphenyl)-2,2,2-trimethylacetamide, a related compound, were studied, revealing insights into the structure of these types of acetanilides (Gowda, Svoboda, & Fuess, 2007).

Treatment for Overactive Detrusor

N-(4-amino-2-butynyl)acetamides were synthesized and examined for inhibitory activity on detrusor contraction. This research might offer insights into compounds structurally similar to the compound (Take et al., 1992).